Cas no 898455-42-0 (2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one)
2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-benzylpiperazin-1-yl)methyl]-5-(2-morpholin-4-yl-2-oxoethoxy)pyran-4-one
- 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one
-
- Inchi: 1S/C23H29N3O5/c27-21-14-20(30-17-22(21)31-18-23(28)26-10-12-29-13-11-26)16-25-8-6-24(7-9-25)15-19-4-2-1-3-5-19/h1-5,14,17H,6-13,15-16,18H2
- InChI Key: PCKCGMITUNHSJS-UHFFFAOYSA-N
- SMILES: C1(CN2CCN(CC3=CC=CC=C3)CC2)OC=C(OCC(N2CCOCC2)=O)C(=O)C=1
2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2617-0149-2μmol |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-5μmol |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-10μmol |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-20μmol |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-1mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-2mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-3mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-4mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-5mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2617-0149-10mg |
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-(morpholin-4-yl)-2-oxoethoxy]-4H-pyran-4-one |
898455-42-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one
Comprehensive Overview of 2-(4-Benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one (CAS No. 898455-42-0)
The compound 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one (CAS No. 898455-42-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyran-4-one core and functionalized with benzylpiperazine and morpholine moieties, exhibits potential applications in drug discovery and development. Its molecular architecture suggests interactions with various biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.
In recent years, the demand for heterocyclic compounds like 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one has surged due to their versatility in drug design. The pyran-4-one scaffold, in particular, is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of benzylpiperazine and morpholine groups further enhances its bioactivity, potentially improving binding affinity and selectivity toward specific enzymes or receptors.
One of the most frequently searched questions in scientific databases is: "What are the potential applications of pyran-4-one derivatives in medicine?" This reflects the growing curiosity about the therapeutic potential of such compounds. Researchers have hypothesized that 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one could be explored for its role in modulating signaling pathways, particularly those involving kinase inhibition or G-protein-coupled receptors (GPCRs). These pathways are critical in diseases like cancer, neurodegenerative disorders, and metabolic syndromes, aligning with current biomedical research trends.
Another hot topic in the scientific community is the structure-activity relationship (SAR) of heterocyclic compounds. The presence of both benzylpiperazine and morpholine in 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one offers a fascinating case study for SAR analysis. Researchers are investigating how these substituents influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are crucial for drug-like behavior. This aligns with the increasing focus on rational drug design and computational chemistry in modern pharmaceutical development.
The synthesis of 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its identity and quality. These analytical methods are frequently searched by chemists and quality control professionals, highlighting the importance of robust characterization in chemical research.
From an industrial perspective, the scalability of synthesizing 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one is a critical consideration. Process optimization and green chemistry principles are often applied to minimize waste and improve efficiency, addressing the growing demand for sustainable chemical manufacturing. This resonates with the global push toward environmentally friendly practices in the pharmaceutical and chemical industries.
In conclusion, 2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one (CAS No. 898455-42-0) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential biological activities make it a valuable subject for researchers exploring heterocyclic chemistry and therapeutic applications. As the scientific community continues to uncover its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.
898455-42-0 (2-(4-benzylpiperazin-1-yl)methyl-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)